1-(4-tert-butylbenzyl)-3-(2-fluorophenyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione

• Molecular Formula: C23H21FN2O2S
• Molecular Weight: 408.5 g/mol
• IUPAC Name: 1-[(4-tert-butylphenyl)methyl]-3-(2-fluorophenyl)thieno[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C23H21FN2O2S/c1-23(2,3)16-10-8-15(9-11-16)14-25-19-12-13-29-20(19)21(27)26(22(25)28)18-7-5-4-6-17(18)24/h4-13H,14H2,1-3H3
• InChI Key: DLEHKHUUCUIQIJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)CN2C3=C(C(=O)N(C2=O)C4=CC=CC=C4F)SC=C3

Description

1-(4-tert-Butylbenzyl)-3-(2-fluorophenyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is a thieno[3,2-d]pyrimidine-2,4-dione derivative with a 4-tert-butylbenzyl group at position 1 and a 2-fluorophenyl substituent at position 2. The thieno[3,2-d]pyrimidine-2,4-dione core is structurally analogous to pyrimidine-2,4(1H,3H)-dione derivatives, which are well-documented for their biological significance, including antiviral (e.g., AZT) and herbicidal applications .

Biological Activity

1-(4-tert-butylbenzyl)-3-(2-fluorophenyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its pharmacological properties, structure-activity relationships (SAR), and potential therapeutic applications.

Chemical Structure and Properties

• Molecular Formula : C23H21FN2OS
• Molecular Weight : 392.5 g/mol
• CAS Number : 1105209-44-6

The compound features a thieno[3,2-d]pyrimidine core, which is known for its ability to interact with various biological targets. The presence of the tert-butyl and fluorophenyl substituents enhances its lipophilicity and potentially improves its bioavailability.

Anticancer Properties

Research indicates that thieno[3,2-d]pyrimidine derivatives exhibit potent anticancer activity. For instance, a study evaluated the inhibition of MIF2 tautomerase activity by various derivatives, including our compound of interest. The results showed promising IC50 values, suggesting that modifications to the thieno-pyrimidine scaffold can significantly enhance anticancer efficacy.

Compound	IC50 (μM)
1-(4-tert-butylbenzyl)-3-(2-fluorophenyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione	7.2 ± 0.6
Control Compound (4-CPPC)	47 ± 7.2

These findings underscore the potential of this compound as a lead in anticancer drug development .

Antiviral Activity

The thieno[3,2-d]pyrimidine framework has also been explored for antiviral applications. Derivatives similar to our compound have demonstrated activity against viral targets such as HIV and hepatitis viruses. The structure's ability to mimic nucleotide structures may contribute to its effectiveness in inhibiting viral replication pathways .

Structure-Activity Relationship (SAR)

The biological activity of thieno[3,2-d]pyrimidines is influenced by their substituents. Studies have shown that:

• Alkyl groups at specific positions enhance potency.
• Halogen substitutions (e.g., fluorine) can improve binding affinity to target proteins.
• Aromatic rings contribute to hydrophobic interactions that stabilize binding .

Case Study 1: Inhibition of MIF2 Tautomerase

In a focused study on MIF2 inhibition, derivatives including the target compound were synthesized and tested for their inhibitory effects. The study highlighted the importance of specific substituents in enhancing inhibitory potency against MIF2, with our compound showing competitive inhibition characteristics.

Case Study 2: Anticancer Screening

A series of thieno[3,2-d]pyrimidine derivatives were screened against various cancer cell lines. The results indicated that compounds with bulky substituents like tert-butyl exhibited enhanced cytotoxicity compared to their smaller counterparts. This suggests that steric factors play a crucial role in determining biological activity .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Comparisons

A comparative analysis of structurally related compounds is provided below:

Compound	Core Structure	Key Substituents	Molecular Weight (g/mol)	Reported Activity	Synthesis Highlights
Target Compound	Thieno[3,2-d]pyrimidine-2,4-dione	4-tert-Butylbenzyl, 2-fluorophenyl	~423.5	Potential antiviral (inferred)	Multi-step (specifics not detailed in evidence)
1-{[3-(2-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-(4-fluorobenzyl)thieno[3,2-d]pyrimidine-2,4-dione	Thieno[3,2-d]pyrimidine-2,4-dione	Oxadiazole, 4-fluorobenzyl	468.89	N/A	Oxadiazole incorporation via multi-step synthesis
6-Arylthio-3-hydroxypyrimidine-2,4-diones (e.g., 12j)	Pyrimidine-2,4-dione	2-Fluorophenylthio, hydroxyl	~280–350	Anti-HIV	Substitution reactions with arylthio groups
3-(2,2,2-Trifluoroethyl)pyrimidine-2,4-dione (Compound 67)	Pyrimidine-2,4-dione	Trifluoroethyl, benzodioxol	358.3	N/A	Chloride displacement and coupling reactions
1-{[3-Aryl-1,2,4-oxadiazol-5-yl]methyl}-5-methyl-3-phenylthieno[2,3-d]pyrimidine-2,4-dione	Thieno[2,3-d]pyrimidine-2,4-dione	Oxadiazole, methyl, phenyl	~450–500	Antimicrobial	Cyclocondensation and alkylation strategies

Key Observations

Core Structure Variations: The target compound’s thieno[3,2-d]pyrimidine core differs from thieno[2,3-d]pyrimidine analogs (e.g., ) in ring fusion orientation, which may influence binding to biological targets .

Substituent Effects :

• The tert-butyl group in the target compound increases hydrophobicity compared to oxadiazole () or trifluoroethyl () substituents, likely enhancing blood-brain barrier penetration .
• The 2-fluorophenyl group may confer metabolic stability similar to fluorinated anti-HIV agents (), whereas chlorophenyl or hydroxyl groups (e.g., 12j) alter polarity and hydrogen-bonding capacity .

Biological Activity: Thieno-pyrimidine-diones with oxadiazole substituents () show antimicrobial activity, suggesting the target compound’s activity could be modulated by its unique substituents . Pyrimidine-diones with arylthio groups () inhibit HIV reverse transcriptase, implying the target’s thieno core and fluorine substituent may enhance binding to similar viral targets .

Synthesis Complexity: The target compound’s synthesis likely involves regioselective alkylation and cyclization steps, comparable to methods in (thieno[2,3-d]pyrimidin-4-ones via oxazine intermediates) . In contrast, oxadiazole-containing analogs () require additional cyclization steps, reducing overall yield .

Data Table: Physicochemical Properties

Property	Target Compound	Compound	Compound 12j ()
Molecular Weight	423.5	468.89	294.2
LogP (Predicted)	~3.8	~3.2	~1.5
Hydrogen Bond Acceptors	5	7	4
Rotatable Bonds	6	8	3

Research Findings and Implications

• Antiviral Potential: The structural similarity to pyrimidine-dione antivirals (e.g., AZT) and fluorinated anti-HIV agents () suggests the target compound may inhibit viral polymerases or proteases .
• Antimicrobial Activity : Structural analogs with oxadiazole groups () exhibit antimicrobial effects, but the target’s tert-butyl and fluorophenyl substituents may shift selectivity toward Gram-positive pathogens .
• Synthetic Feasibility : While exact yields are unspecified, the tert-butylbenzyl group’s steric bulk may complicate purification compared to smaller substituents (e.g., methyl in ) .